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Compound of Interest

Compound Name: 1-Phenyl-1,4-pentanedione

Cat. No.: B1580630 Get Quote

Essential Safety and Handling Guide for 1-
Phenyl-1,4-pentanedione
This document provides crucial safety protocols, operational procedures, and disposal plans for

the handling of 1-Phenyl-1,4-pentanedione (CAS: 583-05-1) in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe and compliant use of this chemical.

Chemical and Physical Properties
A summary of key physical and chemical properties is provided below for quick reference. This

compound is a colorless to pale yellow liquid and is not miscible in water but is soluble in

organic solvents.[1][2][3]
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Property Value Source

CAS Number 583-05-1 [1][2][4][5]

Molecular Formula C₁₁H₁₂O₂ [1][5]

Molecular Weight 176.21 g/mol [1][5]

Appearance Colorless to pale yellow liquid [1][6]

Boiling Point 158-162°C at 12 mmHg [2][4]

Water Solubility Not miscible [1][2][3]

Storage Temperature 2-8°C, in a cool, dry place [1][2]

Hazard Identification and Safety Summary
The primary hazard associated with 1-Phenyl-1,4-pentanedione is its potential to cause

serious eye damage.[5] Although comprehensive toxicological data is not available, a

precautionary approach is mandatory.[7]

Hazard Class GHS Pictogram Signal Word Hazard Statement

Serious Eye

Damage/Irritation
alt text Danger

H318: Causes serious

eye damage.[5]

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P305+P354+P338: IF IN EYES: Immediately rinse with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P317: Get medical help.[5]

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the most critical step in preventing exposure. The

following equipment is mandatory when handling 1-Phenyl-1,4-pentanedione.
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Protection Type Specification
Rationale and Best
Practices

Eye & Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

handling larger quantities (>50

mL) or when there is a

significant splash risk.[7][8][9]

Prevents contact with the eyes,

which can cause serious,

irreversible damage.[5]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl or Nitrile rubber).

[10]

Disposable nitrile gloves offer

good short-term protection.[8]

Always inspect gloves for tears

or holes before use and

change them immediately if

contact with the chemical

occurs. Consult the glove

manufacturer's resistance

guide for specific breakthrough

times.

Body Protection

A flame-resistant lab coat, long

pants, and fully enclosed

shoes (closed-toe and heel).[8]

Protects skin from accidental

splashes. Fabric should be

cotton or other non-synthetic

material, as polyesters can

melt and adhere to skin if

ignited.[8]

Respiratory Protection

Not typically required if work is

performed within a certified

chemical fume hood.[8]

If procedures may generate

aerosols or if work must be

done outside a fume hood, a

respiratory hazard evaluation

is necessary to determine the

appropriate respirator.[8][9]

Procedural Guidance for Safe Handling
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Adherence to a strict operational protocol minimizes the risk of exposure and accidents. All

handling of 1-Phenyl-1,4-pentanedione should occur within a designated area, such as a

chemical fume hood.

Experimental Protocol: Weighing, Transfer, and Dissolution

Preparation and Engineering Controls:

Before beginning, ensure the chemical fume hood is operational and the sash is at the

recommended height.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary glassware, reagents, and spill cleanup materials inside the fume

hood.

Donning PPE:

Put on all required PPE as specified in the table above, starting with the lab coat, followed

by eye protection, and finally gloves.

Weighing and Transfer:

To minimize static electricity, use an anti-static weigh boat or ground equipment where

necessary.[11]

Dispense the required amount of 1-Phenyl-1,4-pentanedione slowly and carefully to

avoid splashing.

If transferring between containers, do so over a secondary containment tray to catch any

potential spills.

Dissolution:

Add the solvent to the vessel containing the 1-Phenyl-1,4-pentanedione. This compound

is soluble in organic solvents such as ethanol and acetone.[1]
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If stirring is required, use a magnetic stir bar and plate to avoid splashes associated with

manual mixing.

Keep the container closed when not actively in use.[7]

Decontamination:

After the procedure, decontaminate all non-disposable equipment and glassware that

came into contact with the chemical.

Wipe down the work surface within the fume hood.

Dispose of all contaminated disposable materials in the designated hazardous waste

container.

Doffing PPE:

Remove PPE in the reverse order it was put on, taking care to avoid self-contamination.

Remove gloves first, followed by the lab coat, and finally eye protection.

Wash hands thoroughly with soap and water after removing all PPE.[7]

Emergency Procedures
Immediate and appropriate action is vital in an emergency.

First-Aid Measures
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Exposure Route Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[6][7]

Skin Contact

Remove contaminated clothing and shoes

immediately. Flush skin with plenty of water for

at least 15 minutes. Get medical attention if

irritation or other symptoms occur.[6][7]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[6]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and then drink plenty of water. Never give

anything by mouth to an unconscious person.

Seek medical attention.[6]

Spill Cleanup Protocol

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or in a

poorly ventilated space.

Protect: Ensure you are wearing the appropriate PPE, including respiratory protection if

vapors are significant.

Contain: Use a spill kit with an inert absorbent material (e.g., vermiculite, sand) to dike the

spill and prevent it from spreading.[6]

Absorb and Collect: Cover the spill with the absorbent material. Once fully absorbed,

carefully sweep or scoop the material and place it into a labeled, sealed container for

hazardous waste disposal.[6]
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Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose of all cleanup materials as hazardous waste.

Disposal Plan
Proper disposal is a critical component of the chemical lifecycle to protect personnel and the

environment.

Chemical Waste: Unused or waste 1-Phenyl-1,4-pentanedione and solutions containing it

must be collected in a clearly labeled, sealed hazardous waste container. The container

should be stored in a designated satellite accumulation area. Do not pour this chemical down

the drain.[11]

Contaminated Materials: All disposable items that have come into contact with the chemical,

including gloves, bench paper, and spill cleanup materials, must be disposed of as solid

hazardous waste in a designated, sealed container.[12]

Empty Containers: "Empty" containers that once held 1-Phenyl-1,4-pentanedione should be

triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as

hazardous chemical waste.

Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 1-Phenyl-1,4-
pentanedione in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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